Cas no 90124-03-1 (13-Octadecynoic acid, 2-oxo-2-phenylethyl ester)

• Product name: 13-Octadecynoic acid, 2-oxo-2-phenylethyl ester
• CAS No: 90124-03-1
• MF: C₂₆H₃₈O₃
• MW: 398.57812833786
• CID: 793840
• PubChem ID: 71430245

13-Octadecynoic acid, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 13-Octadecynoic acid, 2-oxo-2-phenylethyl ester
• phenacyl octadec-13-ynoate
• 90124-03-1
• DTXSID40848882
• 2-OXO-2-PHENYLETHYL OCTADEC-13-YNOATE

• Inchi： InChI=1S/C26H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-26(28)29-23-25(27)24-20-17-16-18-21-24/h16-18,20-21H,2-4,7-15,19,22-23H2,1H3
• InChI Key： UOFNZXYUZBXUSF-UHFFFAOYSA-N
• SMILES： CCCCC#CCCCCCCCCCCCC(=O)OCC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 398.28209507g/mol
• Monoisotopic Mass: 398.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 43.4Ų